Cas no 7517-27-3 (1,2-Propanediol,3-(hexadecylamino)-)

1,2-Propanediol,3-(hexadecylamino)- structure
7517-27-3 structure
Product Name:1,2-Propanediol,3-(hexadecylamino)-
CAS No:7517-27-3
MF:C19H41NO2
MW:315.534346342087
CID:564375
PubChem ID:111007
Update Time:2025-04-19

1,2-Propanediol,3-(hexadecylamino)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediol,3-(hexadecylamino)-
    • 3-(Hexadecylamino)propane-1,2-diol
    • 7517-27-3
    • DTXSID80996639
    • SCHEMBL745702
    • N-(2,3-dihydroxypropyl)-hexadecylamine
    • N-(2,3-dihydroxypropyl)-N-hexadecylamine
    • EINECS 231-376-6
    • NS00047071
    • NQDNTSUCOCYXMR-UHFFFAOYSA-N
    • Inchi: 1S/C19H41NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-17-19(22)18-21/h19-22H,2-18H2,1H3
    • InChI Key: NQDNTSUCOCYXMR-UHFFFAOYSA-N
    • SMILES: OC(CO)CNCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 315.31393
  • Monoisotopic Mass: 315.314
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 18
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 6.2
  • Topological Polar Surface Area: 52.5Ų

Experimental Properties

  • Density: 0.91
  • Boiling Point: 450.7°C at 760 mmHg
  • Flash Point: 58°C
  • Refractive Index: 1.47
  • PSA: 52.49
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